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Compound of Interest

Compound Name: Chlorfenethol

Cat. No.: B1668719

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This document provides essential, step-by-step guidance for the safe handling
and disposal of Chlorfenethol, an obsolete organochlorine acaricide and insecticide.
Adherence to these procedures will help ensure the safety of laboratory personnel and
compliance with environmental regulations.

l. Immediate Safety and Handling Precautions

Chlorfenethol is moderately toxic to mammals if ingested and to aquatic life.[1] It is also
considered an irritant.[1] Before handling, it is imperative to consult the Safety Data Sheet
(SDS) and be familiar with the following precautions:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile or neoprene), safety goggles or a face shield, and a lab coat.

e Ventilation: Handle Chlorfenethol in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

« Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g.,
vermiculite, sand, or earth). Do not allow the spilled material to enter drains or waterways.
Collect the absorbed material into a designated, labeled hazardous waste container.

Il. Waste Identification and Segregation

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1668719?utm_src=pdf-interest
https://www.benchchem.com/product/b1668719?utm_src=pdf-body
https://www.benchchem.com/product/b1668719?utm_src=pdf-body
https://www.chlorinated-solvents.eu/wp-content/uploads/2019/12/Storage_and_handling_of_chlorinated_solvents_4.pdf
https://www.chlorinated-solvents.eu/wp-content/uploads/2019/12/Storage_and_handling_of_chlorinated_solvents_4.pdf
https://www.benchchem.com/product/b1668719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper segregation of chemical waste is the first step in a compliant disposal process.
Mismanagement can lead to dangerous chemical reactions and complicates the disposal
process.

o Waste Characterization: All waste containing Chlorfenethol must be treated as hazardous
waste. This includes pure Chlorfenethol, solutions containing Chlorfenethol, contaminated
labware (e.g., pipettes, vials), and contaminated PPE.

e Segregation:

o Do not mix Chlorfenethol waste with other chemical waste streams unless they are
known to be compatible.

o Specifically, keep Chlorfenethol waste separate from strong oxidizing agents, acids, and
bases.

o Collect halogenated organic waste, such as Chlorfenethol, in a dedicated container
separate from non-halogenated organic waste.

lll. Container Selection and Labeling
The integrity and proper labeling of waste containers are crucial for safe storage and transport.
o Container Compatibility:

o Use containers that are chemically resistant to chlorinated hydrocarbons. Glass bottles
with screw caps are generally recommended for liquid waste. For solid waste, high-density
polyethylene (HDPE) containers are suitable.

o Ensure the container is in good condition, free from leaks, cracks, or other damage.
o The container must have a secure, tight-fitting lid to prevent spills and evaporation.
e Labeling:
o All waste containers must be clearly labeled as soon as the first drop of waste is added.

o The label must include:
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The words "Hazardous Waste."

The full chemical name: "Chlorfenethol."

The concentration or percentage of Chlorfenethol in the waste mixture.

The primary hazard(s) (e.g., Toxic, Environmental Hazard).

The date accumulation started.

The name and contact information of the generating researcher or lab.

IV. Storage and Accumulation

Proper storage of hazardous waste in the laboratory minimizes risks to personnel and the
environment.

o Satellite Accumulation Area (SAA): Store waste containers in a designated SAA, which must
be at or near the point of generation and under the control of the laboratory personnel.

» Secondary Containment: Place waste containers in a secondary containment bin or tray that
is chemically resistant and capable of holding the entire volume of the largest container in
case of a leak.

o Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat sources,
direct sunlight, and incompatible chemicals.

V. Disposal Procedures

The recommended method for the ultimate disposal of organochlorine pesticides like
Chlorfenethol is incineration at a licensed hazardous waste disposal facility. In-lab treatment
or neutralization of Chlorfenethol is not recommended as practical and effective procedures
have not been established.

Step-by-Step Disposal Workflow:

» Waste Collection: Collect all Chlorfenethol waste in a properly labeled and compatible
container as described in Section IlI.
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» Arrange for Pickup: Once the container is full or has been in accumulation for the maximum
allowable time (consult your institution's hazardous waste management plan), arrange for a
pickup by your institution's Environmental Health and Safety (EHS) department or a
contracted hazardous waste disposal company.

o Documentation: Complete any necessary waste manifest forms provided by your EHS
department. This documentation tracks the waste from its point of generation to its final
disposal ("cradle-to-grave").

e Handover: Transfer the waste to the authorized personnel for transport to the disposal
facility.

Quantitative Data

Specific quantitative disposal limits for Chlorfenethol are not readily available as it is an
obsolete pesticide. Disposal will be governed by the general regulations for hazardous waste
under the Resource Conservation and Recovery Act (RCRA) and any applicable state and
local regulations. The following table provides general information.
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Parameter

Guideline

RCRA Waste Codes

Depending on the specific formulation and
characteristics of the waste, it may be classified
under F-listed (from non-specific sources), K-
listed (from specific sources), P-listed (acute
hazardous), or U-listed (toxic) wastes. A formal
waste determination should be made by a

qualified individual.

Reportable Quantity (RQ)

While a specific RQ for Chlorfenethol is not

listed, many organochlorine pesticides have an
RQ of 1 pound (0.454 kg). Spills exceeding this
amount may require reporting to federal, state,

and local authorities.

Toxicity Characteristic

If a waste extract, as determined by the Toxicity
Characteristic Leaching Procedure (TCLP),
contains certain contaminants at or above
specified concentrations, it is considered
hazardous. The list of regulated contaminants
can be found in 40 CFR 261.24.

Diagrams
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Chlorfenethol Disposal Workflow

Waste Preparation Safety Protocols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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